molecular formula C16H26N2O B8332605 N,N-diisopentylisonicotinamide

N,N-diisopentylisonicotinamide

Cat. No.: B8332605
M. Wt: 262.39 g/mol
InChI Key: XCEOHPZWSRBDDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-diisopentylisonicotinamide is a useful research compound. Its molecular formula is C16H26N2O and its molecular weight is 262.39 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H26N2O

Molecular Weight

262.39 g/mol

IUPAC Name

N,N-bis(3-methylbutyl)pyridine-4-carboxamide

InChI

InChI=1S/C16H26N2O/c1-13(2)7-11-18(12-8-14(3)4)16(19)15-5-9-17-10-6-15/h5-6,9-10,13-14H,7-8,11-12H2,1-4H3

InChI Key

XCEOHPZWSRBDDW-UHFFFAOYSA-N

Canonical SMILES

CC(C)CCN(CCC(C)C)C(=O)C1=CC=NC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of diisopentylamine (5.0 ML, 24.7 mmol) and triethylamine (9.4 mL, 67.4 mmol) in dichloromethane (23 mL) at 0° C. was added slowly isonicotinoyl chloride hydrochloride (4 g, 22.5 mmol). The mixture was allowed to warm to room temperature and stirred at room temperature for 2 hours. The mixture was diluted with saturated sodium bicarbonate and the separated aqueous layer was extracted with methylene chloride (3×25 mL). The combined organics were washed with water (10 mL), brine, dried (anh. sodium sulfate), filtered and evaporated. The residue solidified upon standing to afford 4.7 g of an orange solid. LCMS m/z 263.2 (M+H)+.
Quantity
24.7 mmol
Type
reactant
Reaction Step One
Quantity
9.4 mL
Type
reactant
Reaction Step One
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
23 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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